Cas no 97599-21-8 (Interleukin-1β(IL-1beta), Human, recombinant, Animal-derived-free)

Interleukin-1β (IL-1β), Human, recombinant, Animal-derived-free, is a high-purity cytokine produced using advanced expression systems to ensure consistency and biological activity. This recombinant form eliminates animal-derived components, reducing the risk of immunogenic reactions and contamination, making it suitable for sensitive applications such as cell culture and therapeutic research. The protein exhibits native conformation and functionality, enabling precise study of IL-1β-mediated pathways in inflammation, immune response, and disease mechanisms. Its animal-free production ensures compliance with stringent regulatory standards for biomedical research. The product is rigorously tested for endotoxin levels, sterility, and bioactivity to guarantee reliable performance in experimental and preclinical studies.

Interleukin-1β(IL-1beta), Human, recombinant, Animal-derived-free structure

97599-21-8 structure

Product Name:Interleukin-1β(IL-1beta), Human, recombinant, Animal-derived-free

CAS No:97599-21-8

MF:₀

MW:

CID:803704

Update Time:2025-05-25

Interleukin-1β(IL-1beta), Human, recombinant, Animal-derived-free Chemical and Physical Properties

Names and Identifiers

- Interleukin 1b (human clone pIL-1-14 reduced)(9CI)
- HUMAN IL-1BETA
- Interleukin-1β, Human, recombinant, Animal-derived-free
- Interleukin-1β,Human,recombinant
- IL-1F2 (HUMAN)
- IL-1B, HUMAN
- IL-1 BETA, HUMAN
- IL-1BETA IL-1 LYMPHOCYTE ACTIVATING FACTOR HUMAN
- HUMAN MONONUCLEAR CELL FACTOR
- HUMAN INTERLEUKIN-1BETA
- HUMAN IL-1B
- Interleukin-1β(IL-1beta), Human, recombinant, Animal-derived-free

Experimental Properties

Color/Form: Lyophilized

Interleukin-1β(IL-1beta), Human, recombinant, Animal-derived-free Security Information

WGK Germany：3
Storage Condition：−20°C

Interleukin-1β(IL-1beta), Human, recombinant, Animal-derived-free Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	SRP6169-10UG	Interleukin-1β(IL-1beta), Human, recombinant, Animal-derived-free	97599-21-8	≥95%	10μG	￥5044.32	2022-02-22
FUJIFILM	090-06121-10ug	Interleukin-1β(IL-1beta), Human, recombinant, Animal-derived-free	97599-21-8		10ug	JPY 44000	2023-09-15
FUJIFILM	095-04611-10ug	Interleukin-1β(IL-1β),Human,recombinant	97599-21-8		10ug	JPY 44000	2023-09-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	SRP6169-10.95610μg	Interleukin-1β(IL-1beta), Human, recombinant, Animal-derived-free	97599-21-8	95%	10.95610μg	¥5531.78	2023-09-13

Interleukin-1β(IL-1beta), Human, recombinant, Animal-derived-free Related Literature

1. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Additional information on Interleukin-1β(IL-1beta), Human, recombinant, Animal-derived-free

Comprehensive Overview of Interleukin-1β (IL-1beta), Human, recombinant, Animal-derived-free (CAS No. 97599-21-8)

Interleukin-1β (IL-1beta) is a pivotal cytokine involved in inflammatory and immune responses. As a recombinant human protein, it is produced without animal-derived components, making it ideal for research and therapeutic applications where animal-free products are critical. With the growing demand for high-purity cytokines in immunotherapy and drug development, IL-1beta has garnered significant attention for its role in autoimmune diseases, cancer research, and vaccine adjuvants.

The CAS No. 97599-21-8 uniquely identifies this recombinant IL-1beta variant, ensuring traceability and compliance with regulatory standards. Researchers prioritize animal-derived-free proteins to avoid contamination risks, aligning with trends in clean bioprocessing and 3D cell culture systems. This product is extensively used in studies exploring inflammasome activation, sepsis models, and chronic inflammation, addressing pressing questions in precision medicine.

Recent advancements highlight IL-1beta's dual role in tumor progression and anti-tumor immunity, sparking debates on its therapeutic modulation. FAQs often focus on its signaling pathways (e.g., NF-κB) and comparisons with IL-1alpha. Optimized for ELISA, Western blotting, and cell stimulation, this recombinant protein meets the needs of translational research and biomarker discovery.

In the context of COVID-19 research, IL-1beta has been investigated for its contribution to cytokine storms, linking it to SARS-CoV-2 severity. This aligns with searches for "cytokine inhibitors" and "immune overactivation." The animal-free production method also appeals to vegan biotechnology advocates, reflecting ethical and sustainability trends.

For drug formulation, IL-1beta's stability and bioactivity are rigorously validated, ensuring reproducibility in preclinical trials. Its application in cartilage regeneration and neurodegenerative diseases (e.g., Alzheimer’s) further expands its utility. As the biopharma industry shifts toward personalized therapies, this cytokine remains a cornerstone for targeted immune modulation.

In summary, Interleukin-1β (IL-1beta), Human, recombinant, Animal-derived-free (CAS 97599-21-8) represents a versatile tool for advancing immunology and biopharmaceutical research, addressing both traditional and emerging scientific challenges.